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Compound of Interest

Compound Name: GL0388

Cat. No.: B15580756 Get Quote

Despite a comprehensive search for the chemical compound designated as GL0388, no

publicly available scientific or technical data corresponding to this identifier could be located.

Efforts to retrieve information on its chemical structure, properties, mechanism of action, and

associated experimental data have been unsuccessful. The search results were predominantly

associated with a "Glycine Combat Sub 42 GL0388" watch model, indicating that "GL0388" is

likely not a standard or widely recognized identifier for a chemical compound in the public

domain.

It is possible that "GL0388" represents an internal or proprietary code for a compound not yet

disclosed in scientific literature or public chemical databases. Alternatively, it is conceivable that

the identifier provided may contain a typographical error.

For the purpose of providing a relevant response, we investigated similar-sounding compound

identifiers for which public information is available. Two such compounds are:

CT-388: A dual glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic

polypeptide (GIP) receptor agonist.[1][2][3] This peptide-based therapeutic is under

investigation for the treatment of obesity and type 2 diabetes.[1][2][3]

XL388: A potent and selective ATP-competitive inhibitor of the mammalian target of

rapamycin (mTOR).[4] It has been investigated for its anti-tumor activity in various cancer

models.[4]
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Should "GL0388" be a typographical error and your interest lies in either CT-388 or XL388, or

another compound, please provide the corrected identifier. A detailed technical guide, including

structural analysis, data presentation, experimental protocols, and visualizations, can be

generated upon receiving the correct compound information.

Without specific data on the GL0388 compound, it is not possible to fulfill the request for a

detailed technical guide, including tables and diagrams of signaling pathways or experimental

workflows. We recommend verifying the compound identifier and consulting internal

documentation or proprietary databases where this designation might be registered.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b15580756?utm_src=pdf-body
https://www.benchchem.com/product/b15580756?utm_src=pdf-body
https://www.benchchem.com/product/b15580756?utm_src=pdf-custom-synthesis
https://www.appliedclinicaltrialsonline.com/view/roche-s-novel-dual-glp-1-gip-receptor-agonist-produces-clinically-meaningful-weight-loss-in-phase-ib-trial
https://www.2minutemedicine.com/roche-ct-388-dual-glp1-gip-receptor-agonist-clinically-improves-weight-loss/
https://pubmed.ncbi.nlm.nih.gov/41319798/
https://pubmed.ncbi.nlm.nih.gov/41319798/
https://pubmed.ncbi.nlm.nih.gov/41319798/
https://www.selleckchem.com/products/xl388.html
https://www.benchchem.com/product/b15580756#structural-analysis-of-gl0388-compound
https://www.benchchem.com/product/b15580756#structural-analysis-of-gl0388-compound
https://www.benchchem.com/product/b15580756#structural-analysis-of-gl0388-compound
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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